Cas no 250714-81-9 (2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic Acid)

• Product Name: 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic Acid
• CAS No: 250714-81-9
• MF: C₁₁H₁₄BrNO₄S
• MW: 336.202161312103
• MDL: MFCD00173008
• CID: 1423790
• PubChem ID: 2765053
• Update Time: 2025-06-08

2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-bromophenyl)sulfonyl]amino}-3-methylbutanoic Acid
• EN300-08366
• AKOS016339873
• Z45637390
• 2-{[(4-Bromophenyl)sulfonyl]amino}-3-methylbutanoic acid (Bes(4-Br)-DL-Val-OH)
• 2-([(4-BROMOPHENYL)SULFONYL]AMINO)-3-METHYLBUTANOIC ACID
• N-[(4-Bromophenyl)sulfonyl]valine
• 2-(4-Bromophenylsulfonamido)-3-methylbutanoicacid
• AKOS000204992
• CS-0221112
• 2-(4-Bromophenylsulfonamido)-3-methylbutanoic acid
• 250714-81-9
• MFCD00173008
• 2-[(4-bromophenyl)sulfonylamino]-3-methylbutanoic acid
• DTXSID101300583
• 10G-385S
• 2-(4-bromobenzenesulfonamido)-3-methylbutanoic acid
• 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic Acid

• MDL： MFCD00173008
• Inchi： 1S/C11H14BrNO4S/c1-7(2)10(11(14)15)13-18(16,17)9-5-3-8(12)4-6-9/h3-7,10,13H,1-2H3,(H,14,15)
• InChI Key： OWOVDTSLIWUYRA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 334.98269g/mol
• Monoisotopic Mass: 334.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 181-183°C

2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic Acid

Professional Introduction to 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic Acid (CAS No. 250714-81-9)

2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid (CAS No. 250714-81-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a sulfonylamino group and a carboxylic acid moiety provides a versatile platform for further chemical modifications, enabling its application in the development of novel therapeutic agents.

The molecular structure of 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid consists of a branched chain with a sulfonylamino substituent attached to a phenyl ring, which is further connected to a butanoic acid backbone. This arrangement not only contributes to the compound's solubility and reactivity but also influences its interactions with biological targets. The 4-bromophenyl moiety, in particular, is a key feature that enhances its utility in medicinal chemistry due to its ability to participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in the synthesis of complex organic molecules.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid has emerged as a promising candidate in this context due to its structural features that allow for selective binding to biological targets. For instance, the sulfonylamino group can interact with hydrophilic pockets on proteins, while the carboxylic acid moiety can form hydrogen bonds with complementary residues. This dual functionality makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the potential of 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid in the development of pharmaceutical intermediates. Researchers have demonstrated its utility in synthesizing novel sulfonamide derivatives, which are known for their broad spectrum of biological activities. These derivatives have shown promise in preclinical studies as inhibitors of enzymes such as matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation and are implicated in various pathological conditions. The sulfonylamino group in this compound serves as a key pharmacophore that enhances its inhibitory activity by forming stable interactions with the active sites of target enzymes.

The chemical synthesis of 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of 4-bromobenzenesulfonyl chloride with an amine derivative followed by reduction and carboxylation steps. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of producing this compound. Additionally, green chemistry principles have been incorporated into these processes, such as using solvent-free reactions and biocatalysis, to minimize waste and improve atom economy.

The biological activity of 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid has been extensively studied in recent years. In vitro experiments have shown that derivatives derived from this compound exhibit potent inhibitory effects on various enzymes and receptors relevant to human health. For example, some derivatives have demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Others have shown neuroprotective effects by modulating neurotransmitter receptor activity. These findings underscore the compound's potential as a lead molecule for drug discovery programs targeting neurological disorders.

The pharmacokinetic properties of 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Studies using computational modeling techniques have helped predict these properties, allowing researchers to design derivatives with improved pharmacokinetic profiles. For instance, modifications to the molecular structure, such as introducing fluorine atoms or altering the branching pattern, can enhance solubility and metabolic stability.

Future directions in the research of 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid include exploring its applications in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and targeted delivery of therapeutic agents. By incorporating this compound into nanoparticles or liposomes, researchers aim to improve its delivery to specific tissues or cells while minimizing systemic side effects. Additionally, advances in proteomics and genomics are providing new insights into the mechanisms by which this compound interacts with biological targets, which can inform the design of next-generation derivatives with enhanced therapeutic potential.

In conclusion, 2-{(4-Bromophenyl)sulfonylamino}-3-methylbutanoic acid (CAS No. 250714-81-9) is a versatile and highly functional compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules targeting various diseases. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological activity, and improving its pharmacokinetic properties through innovative chemical modifications and drug delivery strategies.